Piperidine-4-carboxamide hydrochloride
Overview
Description
Piperidine-4-carboxamide hydrochloride is a compound with the molecular formula C6H13ClN2O . It is a derivative of 4-Piperidinecarboxamide . The compound has a molecular weight of 164.63 g/mol . It is used in the synthesis of molecules for targeted protein degradation and PROTAC (proteolysis-targeting chimeras) research .
Synthesis Analysis
Piperidine-4-carboxamide derivatives have been synthesized using a group-reverse strategy . Another study reported the synthesis of benzoyl and sulphonyl derivatives by taking Piperidine-4-carboxamide as the principal molecule . The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Molecular Structure Analysis
The molecular structure of Piperidine-4-carboxamide hydrochloride includes one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI code for the compound is InChI=1S/C6H12N2O.ClH/c7-6(9)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H2,7,9);1H .
Chemical Reactions Analysis
Piperidine-4-carboxamide hydrochloride is involved in various chemical reactions. For instance, it has been used in the synthesis of molecules for targeted protein degradation . It also plays a significant role in the pharmaceutical industry, with its derivatives present in more than twenty classes of pharmaceuticals .
Physical And Chemical Properties Analysis
Piperidine-4-carboxamide hydrochloride has a molecular weight of 164.63 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are 164.0716407 g/mol .
Scientific Research Applications
Antiviral Activity
Piperidine-4-carboxamide hydrochloride has demonstrated antiviral properties against several human coronaviruses. In vitro studies revealed its effectiveness against α-coronavirus NL63, β-coronaviruses OC43, and even the alpha and delta variants of SARS-CoV-2 . Notably, it exhibited antiviral activity in NL63-infected Vero and MK2 cells, with EC50 values of 2.5 µM and 1.5 µM, respectively.
Central Nervous System Effects
This compound has been investigated for its central nervous system (CNS) effects. Substituted derivatives of piperidine-4-carboxamide were evaluated for analgesic properties using the tail-flick response method. These derivatives showed varying degrees of analgesia, highlighting their potential as opioid-induced antinociceptive agents .
DNA Gyrase Inhibition
Piperidine-4-carboxamides have been explored as potential inhibitors of DNA gyrase. In particular, the compound MMV688844 (844) demonstrated activity against Mycobacterium abscessus. Researchers identified a more potent analog of 844, emphasizing its potential as an antimicrobial agent .
Synthesis of Biologically Active Compounds
The piperidine moiety plays a crucial role in drug design. Piperidine-containing compounds are essential building blocks for constructing pharmaceuticals. Recent literature has focused on intra- and intermolecular reactions leading to various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives find applications in drug discovery and biological evaluation .
Anticancer Agents
Researchers have synthesized piperidine-embedded anticancer agents with promising activity against androgen-refractory cancer cell lines (ARPC) . These compounds hold potential for cancer therapy.
Chemical Synthesis Methods
Efficient and cost-effective methods for synthesizing substituted piperidines remain a focus of organic chemistry. Scientists continue to explore cyclization, hydrogenation, cycloaddition, annulation, and multicomponent reactions to access diverse piperidine derivatives .
Mechanism of Action
While specific mechanisms of action for Piperidine-4-carboxamide hydrochloride are not detailed in the search results, piperidine derivatives have been found to have therapeutic potential against various types of cancers . They regulate crucial signaling pathways essential for the establishment of cancers .
Safety and Hazards
While specific safety and hazard information for Piperidine-4-carboxamide hydrochloride is not detailed in the search results, general safety measures for similar compounds include avoiding contact with skin and eyes, not breathing dust, not ingesting, and keeping containers tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
piperidine-4-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-6(9)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H2,7,9);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSYTYYSDFJBFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591347 |
Source
|
| Record name | Piperidine-4-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidine-4-carboxamide hydrochloride | |
CAS RN |
39674-99-2 |
Source
|
| Record name | 39674-99-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203097 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Piperidine-4-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | piperidine-4-carboxamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(6-Chloropyrimidin-4-yl)amino]cyclohexan-1-ol](/img/structure/B3024071.png)
